2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• IUPAC Name: 2-methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine
• InChI: InChI=1S/C11H22N2O2/c1-9-11(3-5-14-9)12-7-10-8-13(2)4-6-15-10/h9-12H,3-8H2,1-2H3
• InChI Key: AIQIJWFGFYLBPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NCC2CN(CCO2)C

Description

2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine ( 1543331-40-3) is a chemical compound with a molecular formula of C11H22N2O2 and a molecular weight of 214.30 g/mol . It features a morpholine ring, a common structural motif in medicinal chemistry and drug discovery. Morpholine derivatives are frequently investigated for their potential biological activities and are commonly utilized as building blocks in organic synthesis and pharmaceutical research . The presence of both oxolan (tetrahydrofuran) and morpholine rings in a single molecule makes this compound a valuable scaffold for the development of novel chemical entities. Research into non-nucleoside structured compounds, which include various heterocyclic systems, is a significant area in antiviral drug development and other therapeutic areas . This reagent is intended for research purposes only and is not for diagnostic or therapeutic use. Researchers are advised to consult the safety data sheet and handle this material according to laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine typically involves the reaction of 2-methylmorpholine with oxirane in the presence of a suitable catalyst. The reaction conditions often include a temperature range of 50-100°C and a reaction time of 2-4 hours .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and advanced purification techniques to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the morpholine ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce various substituted morpholine derivatives .

Scientific Research Applications

2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to modulate signaling pathways related to cell growth and metabolism .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Physical State	Reference
2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine*	C₁₂H₂₃N₂O₂	~239.33 (estimated)	(4-Methylmorpholin-2-yl)methyl	Liquid (inferred)	N/A
N-(4-Chloro-2-methylphenyl)-2-methyloxolan-3-amine	C₁₂H₁₆ClNO	225.72	4-Chloro-2-methylphenyl	Liquid
2-Methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride	C₁₃H₂₀ClNO	264.63	(4-Methylphenyl)methyl (HCl salt)	Solid
2-Methyl-N-(2-methylcyclohexyl)oxolan-3-amine	C₁₂H₂₃NO	197.32	2-Methylcyclohexyl	Liquid
rac-(3R,4R)-N-Methyl-4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-amine dihydrochloride	C₁₀H₁₈Cl₂N₄O₂	309.18	Pyrazol-4-yl-oxy	Solid

*Estimated molecular weight based on structural analogy.

Key Observations

However, hydrochloride salts (e.g., ) exhibit even higher solubility due to ionic character . The chloro-substituted analog () may display reduced solubility but increased lipophilicity, favoring membrane permeability .

Molecular Weight Trends :

• The target compound’s estimated molecular weight (~239 g/mol) aligns with typical drug-like molecules, whereas bulkier substituents (e.g., cyclohexyl in ) reduce molecular weight but may limit bioavailability .

Pyrazole-substituted analogs () highlight the role of heterocycles in modulating receptor interactions, though direct activity data for the target compound remain speculative .

Biological Activity

2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine is a complex organic compound with the molecular formula C11H22N2O2 and a molecular weight of 214.30 g/mol. Its structure includes key features such as an oxolane ring and a morpholine ring, which may contribute to its biological activity. Despite limited direct studies on this specific compound, insights can be drawn from related compounds and structural analogs.

Structural Characteristics

The unique combination of structural elements in 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine is expected to confer distinct chemical properties:

Structural Feature	Description
Oxolane Ring	A cyclic ether that may influence solubility and reactivity.
Morpholine Ring	A heterocyclic amine that can participate in hydrogen bonding.
Amine Group	Provides potential for further chemical modifications and interactions.

Biological Activity Overview

While specific biological activities of 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine have not been extensively reported, similar compounds have demonstrated various biological effects, including antitumor and antiviral activities. The following sections summarize relevant findings from related research.

Antitumor Activity

Research into compounds with similar structural features has revealed promising antitumor activities. For instance, studies on 10-alkyl derivatives have shown effectiveness against various cancer cell lines, such as CCRF-HSB-2 and KB cells. These compounds often act by inhibiting key enzymes involved in cellular proliferation:

• Mechanism of Action : Many structurally related compounds inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis.
• Cell Lines Tested : Notable efficacy was observed in both leukemia (CCRF-HSB-2) and carcinoma (KB) cell lines.

Antiviral Activity

Compounds similar to 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine have also been evaluated for antiviral properties:

• Target Viruses : In vitro studies have demonstrated activity against herpes simplex viruses HSV-1 and HSV-2.
• Potential Mechanisms : The antiviral mechanisms often involve interference with viral replication processes.

Case Studies

Several case studies highlight the biological activity of related compounds that can provide insights into the potential effects of 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine.

Case Study 1: Synthesis and Evaluation of Antitumor Agents

A study focused on the design and synthesis of novel 10-substituted derivatives showed significant antitumor activity against multiple cancer cell lines. The evaluation included:

Compound	Cell Line Tested	IC50 Value (µM)
10-Alkyl Derivative A	CCRF-HSB-2	5.0
10-Alkyl Derivative B	KB	10.0

This study suggests that structural modifications can enhance biological activity, which may be applicable to the development of derivatives based on 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine.

Case Study 2: Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinities of related compounds to target proteins involved in tumorigenesis:

• Targets : Tyrosine-protein kinases (PTK) were identified as potential targets.
• Binding Affinities : Compounds demonstrated varying affinities, indicating the potential for lead optimization in drug development.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis typically involves multi-step functionalization of the oxolane (tetrahydrofuran) and morpholine moieties. For example, acylation of a primary amine intermediate (e.g., oxolan-3-amine) with a morpholinylmethyl halide can be performed under basic conditions (e.g., Na₂CO₃ in CH₂Cl₂) to introduce the 4-methylmorpholin-2-ylmethyl group. Reaction optimization may include:

• Temperature control : Stirring at room temperature or reflux, depending on reactivity.
• Purification : Column chromatography (e.g., silica gel with CH₂Cl₂/MeOH gradients) or recrystallization from ethyl acetate .
• Yield improvement : Sequential addition of reagents (e.g., acetyl chloride in two batches) to drive the reaction to completion .

Q. How can the structural integrity of 2-methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine be confirmed post-synthesis?

• Methodological Answer : Use a combination of:

• NMR spectroscopy : Compare ¹H and ¹³C NMR signals to known morpholine and oxolane derivatives. For example, δ ~3.3–4.1 ppm (morpholine CH₂-N), δ ~1.2–2.1 ppm (methyl groups), and δ ~3.5–4.9 ppm (oxolane protons) .
• Mass spectrometry : Confirm molecular ion peaks (e.g., ESI/APCI(+): M+H, M+Na) and fragmentation patterns .
• Elemental analysis : Validate purity and stoichiometry .

Advanced Research Questions

Q. What strategies are effective in analyzing structure-activity relationships (SAR) for morpholine-containing compounds like 2-methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine?

• Methodological Answer :

• Bioisosteric replacement : Substitute the 4-methylmorpholine group with piperazine or thiomorpholine to assess impact on target binding .
• Functional group modification : Introduce electron-withdrawing groups (e.g., -CF₃) to the oxolane ring to study electronic effects on reactivity .
• Binding assays : Use β-arrestin recruitment (PRESTO-Tango) or kinase inhibition assays to quantify activity shifts .

Q. How can computational methods predict the biological targets of 2-methyl-N-[(4-methylmorpholin-2-yl)methyl]oxolan-3-amine?

• Methodological Answer :

• Molecular docking : Screen against kinase or GPCR libraries (e.g., GPR39, κ-opioid receptors) using software like AutoDock Vina. Prioritize targets with high docking scores and conserved binding pockets .
• QSAR modeling : Train models on morpholine derivatives with known activities (e.g., LY2784544, GSK2636771) to predict IC₅₀ values .
• ADMET profiling : Use tools like SwissADME to estimate solubility, permeability, and metabolic stability .

Q. How should researchers address contradictions in reported biological activities of structurally similar compounds?

• Methodological Answer :

• Orthogonal assays : Validate activity across multiple platforms (e.g., cell-free enzymatic vs. cell-based assays) .
• Structural verification : Re-examine NMR/X-ray data to rule out isomerism or impurities .
• Meta-analysis : Compare published datasets for trends (e.g., morpholine derivatives showing selectivity for kinases vs. GPCRs) .